Cas no 52285-95-7 (Ethanaminium,N,N,N-trimethyl-2-[(1-oxo-2- propenyl)oxy]-,methyl sulfate,polymer with 2-propenamide)
52285-95-7 structure
Product Name:Ethanaminium,N,N,N-trimethyl-2-[(1-oxo-2- propenyl)oxy]-,methyl sulfate,polymer with 2-propenamide
CAS No:52285-95-7
MF:C12H24N2O7S
MW:340.393162727356
CID:369685
PubChem ID:138399789
Update Time:2025-04-19
Ethanaminium,N,N,N-trimethyl-2-[(1-oxo-2- propenyl)oxy]-,methyl sulfate,polymer with 2-propenamide Chemical and Physical Properties
Names and Identifiers
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- Ethanaminium,N,N,N-trimethyl-2-[(1-oxo-2- propenyl)oxy]-,methyl sulfate,polymer with 2-propenamide
- Ethanaminium, N,N,N-trimethyl-2-(1-oxo-2-propenyl)oxy-, methyl sulfate, polymer with 2-propenamide
- methyl sulfate,prop-2-enamide,trimethyl(2-prop-2-enoyloxyethyl)azanium
- N,N,N-Trimethyl-2-[(prop-2-enoyl)oxy]ethan-1-aminium prop-2-enimidate--methyl hydrogen sulfate (1/1/1)
- DTXSID30966660
- 52285-95-7
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- Inchi: 1S/C8H16NO2.C3H5NO.CH4O4S/c1-5-8(10)11-7-6-9(2,3)4;1-2-3(4)5;1-5-6(2,3)4/h5H,1,6-7H2,2-4H3;2H,1H2,(H2,4,5);1H3,(H,2,3,4)/q+1;;/p-1
- InChI Key: VRCAXAWUWQFHNV-UHFFFAOYSA-M
- SMILES: S(=O)(=O)(O)OC.O(C(C=C)=O)CC[N+](C)(C)C.[O-]C(C=C)=N
Computed Properties
- Exact Mass: 340.13
- Monoisotopic Mass: 340.13
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 295
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 145Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- LogP: 1.61810
Ethanaminium,N,N,N-trimethyl-2-[(1-oxo-2- propenyl)oxy]-,methyl sulfate,polymer with 2-propenamide Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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